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Introduction
Receptor-Interacting Protein Kinase 1 (RIPK1) is a critical regulator of cellular signaling

pathways that control inflammation, apoptosis, and necroptosis.[1][2] Its kinase activity is

implicated in the pathogenesis of a variety of autoimmune and inflammatory diseases, making

it a promising therapeutic target.[3] RIPK1-IN-4 is a potent and selective type II kinase inhibitor

of RIPK1, binding to an inactive conformation of the kinase.[4][5] These application notes

provide a comprehensive overview of the use of RIPK1-IN-4 in preclinical autoimmune disease

models, including detailed protocols and expected outcomes based on the current

understanding of RIPK1 inhibition.

Mechanism of Action
RIPK1 acts as a molecular switch, balancing cell survival and death.[6] Upon stimulation by

factors such as Tumor Necrosis Factor-alpha (TNFα), RIPK1 can initiate either pro-survival

signaling through the NF-κB pathway or programmed cell death pathways (apoptosis and

necroptosis).[7][8] The kinase activity of RIPK1 is essential for the induction of necroptosis and

RIPK1-dependent apoptosis.[2][8] RIPK1-IN-4, as a type II inhibitor, locks the kinase in an

inactive state, thereby preventing the downstream signaling cascades that lead to inflammation

and cell death.[4][5]
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Data Presentation
In Vitro Activity of RIPK1-IN-4

Target Assay IC50 (nM) Reference

RIPK1 Kinase Assay 16 [4][5][9]

RIPK1
ADP-Glo Kinase

Assay
10 [4][5][9]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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